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Compound of Interest

azanium;2-
Compound Name:
dodecylbenzenesulfonate

Cat. No.: B1143348

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of azanium;2-dodecylbenzenesulfonate,
an anionic surfactant with diverse applications. This document consolidates key data on its
physicochemical properties, toxicological profile, and relevant biological pathways, offering a
valuable resource for professionals in research and development.

Core Chemical and Physical Data

Azanium;2-dodecylbenzenesulfonate, also known as ammonium dodecylbenzenesulfonate,
is a synthetic surfactant widely used in cosmetic and industrial applications for its cleansing and
foaming properties.[1] It belongs to the class of organic compounds known as benzenesulfonic
acids and their derivatives.[2]

Table 1: Physicochemical Properties of Azanium;2-dodecylbenzenesulfonate
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Property Value Source

CAS Number 1331-61-9 [3114]

Molecular Formula C18H33NO3Ss [311415][6]

Molecular Weight 343.53 g/mol [31[5][6]

IUPAC Name azanium;2- [5]
dodecylbenzenesulfonate

Physical Form Liquid or Oill [41[5]

Boiling Point 510.90 °C (estimated) [3]

Flash Point 262.80 °C (estimated) [3]

. 0.6221 mg/L at 25 °C
Water Solubility (estimated) [3]
estimate

Toxicological Profile and Safety Data

The toxicological profile of dodecylbenzene sulfonate salts indicates a potential for skin and
eye irritation, with the severity being dependent on the concentration and pH of the formulation.

[7]L8]

Table 2: Summary of Toxicological Data
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Endpoint Result Source
o Harmful if swallowed (GHS
Acute Oral Toxicity [5]
Category 4)

) o Causes skin irritation (GHS
Skin Irritation [5]
Category 2)

Causes serious eye
Eye Irritation damage/irritation (GHS [5]
Category 1/2A)

Not found to be a skin
Skin Sensitization sensitizer in animal or clinical [8]

tests.

Signaling Pathway Interactions: NF-kB and MAPK
Pathways

While direct studies on the signaling pathways affected by azanium;2-
dodecylbenzenesulfonate are limited, research on the closely related sodium
dodecylbenzene sulfonate (SDBS) provides valuable insights. A recent study has shown that
SDBS can alleviate atopic dermatitis-like inflammatory responses by modulating the Nuclear
Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways in a
STAT3-dependent manner.[3][9] This suggests a potential anti-inflammatory role for this class
of compounds.

The proposed mechanism involves the inhibition of key pro-inflammatory cytokines, which are
typically upregulated in inflammatory skin conditions. The study indicated that SDBS treatment
led to a reduction in the expression of these cytokines both in vivo and in vitro.[3][9]
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Caption: Putative inhibitory effect on the NF-kB and MAPK signaling pathways.

Experimental Protocols

Standardized protocols are crucial for the reliable assessment of the toxicological properties of
chemical compounds. The following sections detail the methodologies for key experiments
based on internationally recognized guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)

This test method is used to predict the skin irritation potential of a substance by assessing its
cytotoxicity on a reconstructed human epidermis model.

Methodology:

» Tissue Preparation: Reconstructed human epidermis (RhE) tissues (e.g., EpiDerm™,
EpiSkin™) are pre-incubated in maintenance medium.[10][11]

o Test Substance Application: A defined amount of azanium;2-dodecylbenzenesulfonate
(liquid or solid) is applied topically to the surface of the RhE tissue.[5]

o Exposure and Post-Incubation: The tissues are exposed to the test substance for a specific
duration (e.g., 60 minutes), followed by a post-incubation period (e.g., 42 hours) in fresh
medium after rinsing.[12][13]
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 Viability Assessment: Cell viability is determined using the MTT assay. Tissues are incubated
with MTT solution, which is converted to a blue formazan salt by mitochondrial
dehydrogenases in viable cells.[5]

o Data Analysis: The formazan is extracted, and the optical density is measured. The
percentage of viable cells in the treated tissues is calculated relative to negative controls. A
substance is classified as an irritant if the tissue viability is reduced below a certain threshold
(typically < 50%).[5][14]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://senzagen.com/skin-irritation-oecd-tg-439/
https://senzagen.com/skin-irritation-oecd-tg-439/
https://tsar.jrc.ec.europa.eu/test-method/tm2005-04
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

RhE Tissue
Pre-incubation

Topical Application of ]
e

zanium;2-dodecylbenzenesulfonat

Exposure Period
(e.g., 60 min)

Rinsing and Transfer
to Fresh Medium

'

Post incubation Perlod
(e.g., 42 hours)

MTT Assay

Formazan Extractlon

Optical Density
Measurement
Data Analysis:

% Viability vs. Control

¢
D

Click to download full resolution via product page

Caption: Workflow for the In Vitro Skin Irritation Test (OECD 439).
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Acute Eye Irritation/Corrosion Test (OECD 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used for this test.[4][6][15]

Test Substance Instillation: A single dose of azanium;2-dodecylbenzenesulfonate is
instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.
[4]1[15][16]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[4][6]

Scoring of Ocular Lesions: Irritation is scored based on the cornea (opacity), iris, and
conjunctiva (redness and swelling).[16]

Classification: The substance is classified based on the severity and reversibility of the
observed ocular lesions.[16]

Aquatic Toxicity Test: Acute Immobilization Test with
Daphnia magna (OECD 202)

This test assesses the acute toxicity of a substance to aquatic invertebrates.

Methodology:

Test Organism: Young Daphnia magna (less than 24 hours old) are used.

Test Solutions: A series of concentrations of azanium;2-dodecylbenzenesulfonate are
prepared in a suitable dilution water. A control group with only dilution water is also included.

Exposure:Daphnia are exposed to the test solutions for a period of 48 hours.[17][18]

Observation: The number of immobilized Daphnia is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim.[18]
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o Data Analysis: The concentration that causes immobilization in 50% of the Daphnia (EC50)
is calculated.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-1331-61-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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